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molecular formula C9H13NO B1266046 4-Amino-2,3,6-trimethylphenol CAS No. 17959-06-7

4-Amino-2,3,6-trimethylphenol

Cat. No. B1266046
CAS RN: 17959-06-7
M. Wt: 151.21 g/mol
InChI Key: OZIFWVTUTMBIOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05674876

Procedure details

The method of Smith and Schubert, J. Am. Chem. Soc. 1948, 70, 2656, was followed. 2,3,5-Trimethyl-1,4-benzoquinone-1-mono-oxime (50 g, 0.30 mol) was dissolved in aq. sodium hydroxide solution (49.5 g, 1.24 mol of NaOH in 720 mL of water). The resulting intense red solution was cooled in an ice bath and stirred while sodium dithionite (126.1 g, 0.73 mol) was added. The red color faded and a beige precipitate formed. The mixture was stirred for 2 hours and allowed to come to ambient temperature. It was then cooled in ice and filtered. The crude 25a was pressed dry, rapidly transferred to an evacuated atmosphere and dried further (50° C./0.3 torr, 24 hours), mp 130°-131° C. with dec. (lit.: Smith, L. I.; Schubert, W. M. J. Am. Chem. Soc. 1948, 70, 2656; 132°-134° C. dec.). Spectral data: 1H NMR (CD3 SOCD3): δ 1.90 (s, 3H), 2.05 (2s, 3H each), 4.10 (br s, 2H), 6.25 (s, 1H), 7.10 (br s, 1H); 13C NMR (CD3SOCD3): δ 12.88, 13.25, 16.78, 114.39, 118.43, 122.25, 123.95, 138.81, 144.11.
Name
2,3,5-Trimethyl-1,4-benzoquinone-1-mono-oxime
Quantity
50 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
720 mL
Type
reactant
Reaction Step One
Name
sodium dithionite
Quantity
126.1 g
Type
reactant
Reaction Step Two
Name
4-Hydroxy-2,3,5-trimethylaniline

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3](=[N:11]O)[CH:4]=[C:5]([CH3:10])[C:6](=[O:9])[C:7]=1[CH3:8].[OH-].[Na+].S(S([O-])=O)([O-])=O.[Na+].[Na+]>>[OH:9][C:6]1[C:5]([CH3:10])=[CH:4][C:3]([NH2:11])=[C:2]([CH3:1])[C:7]=1[CH3:8] |f:1.2,3.4.5|

Inputs

Step One
Name
2,3,5-Trimethyl-1,4-benzoquinone-1-mono-oxime
Quantity
50 g
Type
reactant
Smiles
CC=1C(C=C(C(C1C)=O)C)=NO
Name
sodium hydroxide
Quantity
720 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Two
Name
sodium dithionite
Quantity
126.1 g
Type
reactant
Smiles
S(=O)([O-])S(=O)[O-].[Na+].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting intense red solution was cooled in an ice bath
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
a beige precipitate formed
CUSTOM
Type
CUSTOM
Details
to come to ambient temperature
TEMPERATURE
Type
TEMPERATURE
Details
It was then cooled in ice
FILTRATION
Type
FILTRATION
Details
filtered
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The crude 25a was pressed dry
CUSTOM
Type
CUSTOM
Details
dried further (50° C./0.3 torr, 24 hours), mp 130°-131° C. with dec
Duration
24 h

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-Hydroxy-2,3,5-trimethylaniline
Type
Smiles
OC1=C(C(=C(N)C=C1C)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.